Cas no 1368858-46-1 (5-(4-fluoro-3-methylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-fluoro-3-methylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1368858-46-1
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 6427486
• PubChem ID: 82286458
• Update Time: 2024-01-14

5-(4-fluoro-3-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoro-3-methylphenyl)-1,2-oxazole-4-carboxylic acid
• 1368858-46-1
• EN300-1848488

• Inchi： 1S/C11H8FNO3/c1-6-4-7(2-3-9(6)12)10-8(11(14)15)5-13-16-10/h2-5H,1H3,(H,14,15)
• InChI Key： LSYHKQURPAQGNU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 221.04882128g/mol
• Monoisotopic Mass: 221.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes